Alboatisin B

• Molecular Formula: C20H28O5
• Molecular Weight: 348.4 g/mol
• IUPAC Name: (1R,2R,4S,5S,9R,10S,12S,13S,14S)-2,13,14-trihydroxy-5,9-dimethyl-16-methylidene-15-oxotetracyclo[10.2.2.01,10.04,9]hexadecane-5-carbaldehyde
• InChI: InChI=1S/C20H28O5/c1-10-11-7-13-19(3)6-4-5-18(2,9-21)12(19)8-14(22)20(13,16(10)24)17(25)15(11)23/h9,11-15,17,22-23,25H,1,4-8H2,2-3H3/t11-,12+,13-,14+,15-,17+,18+,19+,20-/m0/s1
• InChI Key: NAJAPJJKLLFJJT-JFJWUTIJSA-N
• Isomeric SMILES: C[C@@]1(CCC[C@@]2([C@@H]1C[C@H]([C@]34[C@H]2C[C@H]([C@@H]([C@H]3O)O)C(=C)C4=O)O)C)C=O
• Canonical SMILES: CC1(CCCC2(C1CC(C34C2CC(C(C3O)O)C(=C)C4=O)O)C)C=O
• Synonyms: alboatisin B

Description

Alboatisin B is a natural product found in Isodon albopilosus with data available.

Q & A

Q. What experimental strategies are recommended for the initial synthesis and characterization of Alboatisin B?

A robust synthesis protocol should begin with replicating literature-based procedures, ensuring precise control of reaction conditions (e.g., temperature, solvent purity, catalyst ratios). For characterization, combine spectroscopic methods (NMR, IR, MS) and chromatographic techniques (HPLC, GC) to verify structural integrity. For novel compounds, provide elemental analysis and purity data (≥95% by HPLC) . Document all experimental steps in detail to enable reproducibility, including solvent/reagent abbreviations and reaction yields. Prioritize high-yield synthetic routes and cross-validate spectral data against existing databases .

Q. How should researchers design experiments to assess Alboatisin B’s bioactivity while minimizing bias?

Adopt a blinded, randomized experimental design with appropriate controls (e.g., positive/negative controls, vehicle-treated groups). Use dose-response studies to establish IC50/EC50 values and validate findings across multiple assays (e.g., enzymatic inhibition, cell viability assays). Ensure biological replicates (n ≥ 3) and statistical power analysis to confirm sample sizes. Pre-register protocols in open-access platforms to enhance transparency .

Advanced Research Questions

Q. How can researchers resolve contradictions in Alboatisin B’s reported spectral data or bioactivity profiles?

Perform a systematic literature review to identify discrepancies in methodology (e.g., extraction solvents, assay conditions). Replicate conflicting experiments under standardized conditions, using orthogonal techniques (e.g., X-ray crystallography for structural confirmation if NMR data are ambiguous). Employ multivariate analysis (e.g., PCA) to isolate variables affecting bioactivity. Publish null results and share raw datasets to facilitate meta-analyses .

Q. What advanced methodologies are suitable for optimizing Alboatisin B’s synthetic yield and scalability?

Apply Design of Experiments (DoE) to explore parameter interactions (e.g., catalyst loading, reaction time). Use in-line analytics (PAT tools like FTIR or Raman spectroscopy) for real-time monitoring. For scalability, assess solvent sustainability (e.g., CPME vs. DCM) and energy efficiency via life-cycle analysis (LCA). Integrate computational modeling (DFT, molecular dynamics) to predict reaction pathways and bottlenecks .

Q. How can interdisciplinary approaches enhance the study of Alboatisin B’s mechanism of action?

Combine omics technologies (transcriptomics, proteomics) with phenotypic screening to map molecular targets. Use CRISPR-Cas9 gene editing to validate target engagement in disease models. Collaborate with computational chemists to develop QSAR models or docking simulations. Cross-reference findings with clinical databases (e.g., ChEMBL, PubChem) to identify analogs with shared mechanisms .

Methodological and Ethical Considerations

Q. What frameworks ensure ethical rigor in Alboatisin B research involving human-derived samples?

Adopt the PICO framework (Population, Intervention, Comparison, Outcome) to define study scope. Follow FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) during hypothesis formulation. For human cell lines, obtain IRB approval and document informed consent protocols. Adhere to FAIR data principles (Findable, Accessible, Interoperable, Reusable) when depositing datasets in repositories like Zenodo or ChEMBL .

Q. How should researchers manage conflicting data from high-throughput screening vs. low-throughput validation?

Apply strict false-discovery-rate (FDR) correction (e.g., Benjamini-Hochberg) to high-throughput data. Validate hits using orthogonal assays (e.g., SPR for binding affinity if initial data came from fluorescence assays). Use Bayesian statistics to quantify uncertainty in dose-response relationships. Publish negative results and methodological limitations to avoid publication bias .

Data Management and Reproducibility

Q. What best practices ensure reproducibility in Alboatisin B research?

• Documentation : Provide step-by-step protocols in Supporting Information, including equipment calibration records .
• Data Sharing : Deposit raw spectra, chromatograms, and bioassay data in domain-specific repositories (e.g., NMReDATA for NMR, BioAssay Express for bioactivity) .
• Reagent Transparency : Report supplier catalog numbers, lot numbers, and purity grades for all chemicals .